Cas no 2828433-21-0 (Spinorphin trifluoroacetate)

• Product Name: Spinorphin trifluoroacetate
• CAS No: 2828433-21-0
• MF: C₄₇H₆₅F₃N₈O₁₂
• MW: 991.06
• CID: 5141220
• PubChem ID: 146681232
• Update Time: 2025-06-11

Spinorphin trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• HY-P1044A
• Spinorphin (TFA)
• Spinorphin TFA
• Spinorphin TFA Salt
• (2S,3R)-2-[[(2S)-2-[[(2S)-1-[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-4-methylpentanoyl]amino]-3-methylbutanoyl]amino]-3-methylbutanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]pyrrolidine-2-carbonyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]-3-hydroxybutanoic acid;2,2,2-trifluoroacetic acid
• CS-0130824
• 2828433-21-0
• Spinorphin trifluoroacetate

• Inchi： 1S/C45H64N8O10.C2HF3O2/c1-23(2)19-31(46)39(56)50-37(25(5)6)43(60)51-36(24(3)4)42(59)49-34(20-27-14-16-29(55)17-15-27)44(61)53-18-10-13-35(53)41(58)48-33(40(57)52-38(26(7)54)45(62)63)21-28-22-47-32-12-9-8-11-30(28)32;3-2(4,5)1(6)7/h8-9,11-12,14-17,22-26,31,33-38,47,54-55H,10,13,18-21,46H2,1-7H3,(H,48,58)(H,49,59)(H,50,56)(H,51,60)(H,52,57)(H,62,63);(H,6,7)/t26-,31+,33+,34+,35+,36+,37+,38+;/m1./s1
• InChI Key： HGVNOCZYJWQUER-ZWRVRYFZSA-N
• SMILES： C1C=C(C=CC=1O)C[C@H](NC([C@@H](NC(=O)[C@@H](NC([C@@H](N)CC(C)C)=O)C(C)C)C(C)C)=O)C(=O)N1CCC[C@H]1C(N[C@H](C(N[C@H](C(O)=O)[C@@H](C)O)=O)CC1C2C=CC=CC=2NC=1)=O.OC(=O)C(F)(F)F

Computed Properties

• Exact Mass: 990.46740402g/mol
• Monoisotopic Mass: 990.46740402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 70
• Rotatable Bond Count: 21
• Complexity: 1670
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 323Ų

Additional information on Spinorphin trifluoroacetate

Spinorphin Trifluoroacetate (CAS No. 2828433-21-0): A Comprehensive Overview

Spinorphin trifluoroacetate (CAS No. 2828433-21-0) is a synthetic compound that has garnered significant attention in the fields of chemical biology and pharmacology due to its unique properties and potential applications. This compound is a derivative of spinorphin, a naturally occurring peptide that plays a crucial role in the regulation of various physiological processes, particularly in the central nervous system (CNS).

The trifluoroacetate salt form of spinorphin enhances its stability and solubility, making it a valuable tool for both in vitro and in vivo studies. Recent research has focused on elucidating the mechanisms by which spinorphin trifluoroacetate interacts with specific receptors and enzymes, providing insights into its potential therapeutic applications.

Spinorphin is known to modulate the activity of enkephalinases, a group of enzymes responsible for the degradation of enkephalins, which are endogenous opioid peptides. By inhibiting these enzymes, spinorphin can prolong the action of enkephalins, leading to enhanced analgesic effects. The trifluoroacetate salt form further stabilizes the peptide, ensuring its efficacy in various experimental settings.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacological properties of spinorphin trifluoroacetate. The study demonstrated that this compound effectively inhibits enkephalinase activity in both cell cultures and animal models. Additionally, it showed promising results in reducing pain perception without significant side effects, making it a potential candidate for the development of novel analgesic drugs.

The structural characteristics of spinorphin trifluoroacetate have also been extensively studied. The presence of the trifluoroacetate group not only enhances solubility but also confers additional stability to the peptide. This stability is crucial for maintaining the integrity of the compound during storage and administration, ensuring consistent pharmacological effects.

In terms of clinical applications, spinorphin trifluoroacetate has shown potential in treating chronic pain conditions. Chronic pain is a significant healthcare challenge, affecting millions of people worldwide. Traditional analgesics often come with side effects such as addiction and tolerance, limiting their long-term use. The ability of spinorphin trifluoroacetate to selectively inhibit enkephalinases without causing these side effects makes it an attractive option for pain management.

Beyond pain management, research has also explored the potential of spinorphin trifluoroacetate in other therapeutic areas. For instance, studies have suggested that this compound may have neuroprotective properties, potentially benefiting patients with neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism by which spinorphin trifluoroacetate exerts these neuroprotective effects is still under investigation but is believed to involve modulation of neurotransmitter systems and reduction of oxidative stress.

The synthesis and purification of spinorphin trifluoroacetate have been optimized to ensure high purity and yield. Advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) are commonly employed to produce this compound on a large scale. These methods not only ensure the quality of the final product but also facilitate its use in various research and development activities.

In conclusion, spinorphin trifluoroacetate (CAS No. 2828433-21-0) represents a promising compound with significant potential in both research and clinical applications. Its ability to modulate enkephalinase activity and its stability make it an attractive candidate for developing novel therapeutic strategies for chronic pain and other neurological disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential benefits, further solidifying its importance in the field of chemical biology and pharmacology.